Cas no 1400636-52-3 ((1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine)

(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine is a chiral cyclohexane-based diamine derivative featuring dual 3-chlorobenzyl substituents. Its rigid cyclohexane backbone and stereospecific (1r,4r) configuration contribute to structural stability, making it suitable for applications requiring precise spatial orientation, such as asymmetric catalysis or ligand design in coordination chemistry. The electron-withdrawing 3-chlorobenzyl groups enhance its potential as a building block for pharmacophores or functional materials, while the diamine moiety offers chelating capabilities for metal complexation. This compound’s defined stereochemistry and functional group arrangement may be advantageous in developing enantioselective synthetic pathways or tailored polymeric systems. Its purity and consistent stereochemistry are critical for reproducible performance in research and industrial applications.

(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine structure

1400636-52-3 structure

Product Name:(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine

CAS No:1400636-52-3

MF:C₂₀H₂₄Cl₂N₂

MW:363.323963165283

CID:2091706

PubChem ID:66569629

Update Time:2025-06-08

(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

- (1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
- N,N'-Bis-(3-chloro-benzyl)-cyclohexane-1,4-diamine
- trans-N,N'-Bis(3-chlorobenzyl)-1,4-cyclohexanediamine
- (1R,4R)-N,N'-Bis-(3-chloro-benzyl)-cyclohexane-1,4-diamine
- 1400636-52-3
- N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
- N1,N4-BIS[(3-CHLOROPHENYL)METHYL]CYCLOHEXANE-1,4-DIAMINE
- SB48473
- 1-N,4-N-bis[(3-chlorophenyl)methyl]cyclohexane-1,4-diamine
- C20H24Cl2N2
- SB82781
- 1353987-18-4
- AKOS024464415
- trans-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
- MDL： MFCD21098508
- Inchi： 1S/C20H24Cl2N2/c21-17-5-1-3-15(11-17)13-23-19-7-9-20(10-8-19)24-14-16-4-2-6-18(22)12-16/h1-6,11-12,19-20,23-24H,7-10,13-14H2
- InChI Key： LLOHHUTUYLQXSO-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CNC1CCC(CC1)NCC1C=CC=C(C=1)Cl

Computed Properties

Exact Mass: 362.1316542g/mol
Monoisotopic Mass: 362.1316542g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 24.1Å²

(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	088918-500mg	1R,4R)-N,N'-Bis-(3-chloro-benzyl)-cyclohexane-1,4-diamine	1400636-52-3	95+%	500mg	￡229.00	2022-02-28
Chemenu	CM127368-1g	(1r,4r)-N1,N4-bis(3-chlorobenzyl)cyclohexane-1,4-diamine	1400636-52-3	95%	1g	$320	2021-08-05
Alichem	A019140121-1g	(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine	1400636-52-3	95%	1g	400.00 USD	2021-06-16
Chemenu	CM127368-1g	(1r,4r)-N1,N4-bis(3-chlorobenzyl)cyclohexane-1,4-diamine	1400636-52-3	95%	1g	$320	2023-03-07
Ambeed	A678432-1g	trans-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine	1400636-52-3	95%	1g	$282.0	2024-04-24
Crysdot LLC	CD12145684-1g	(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine	1400636-52-3	95+%	1g	$342	2024-07-23